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Compound of Interest

Compound Name: 3-Octyn-2-one

CAS No.: 1119-58-0

Cat. No.: B15837982

Get Quote

An In-depth Technical Guide on the Core Chemical Properties and Structure of 3-Octyn-2-one

For professionals in research, science, and drug development, a thorough understanding of the

chemical characteristics of compounds like 3-Octyn-2-one is paramount. This guide provides a

detailed overview of its structural features, physicochemical properties, and available spectral

data.

Chemical Structure and Identification
3-Octyn-2-one is an organic compound characterized by an eight-carbon chain. Its structure

features a ketone functional group at the second carbon position and a carbon-carbon triple

bond (an alkyne) starting at the third carbon.[1][2] This combination of functional groups

classifies it as an ynone.

Key Identifiers:

IUPAC Name: oct-3-yn-2-one[2]

Molecular Formula: C₈H₁₂O[1][2][3][4]

CAS Number: 1119-58-0[1][2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b15837982#bc-rfq
https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body#3-octyn-2-one-chemical-properties-and-structure
https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body#3-octyn-2-one-chemical-properties-and-structure
https://www.benchchem.com/product/b15837982/docs?utm_src=pdf-body#3-octyn-2-one-chemical-properties-and-structure
https://www.chemeo.com/cid/27-481-8/3-Octyn-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Octyn-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Octyn-2-one
https://www.chemeo.com/cid/27-481-8/3-Octyn-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Octyn-2-one
https://webbook.nist.gov/cgi/inchi?ID=C1119580&Units=SI
https://wap.guidechem.com/encyclopedia/3-octyn-2-one-dic151852.html
https://www.chemeo.com/cid/27-481-8/3-Octyn-2-one
https://pubchem.ncbi.nlm.nih.gov/compound/3-Octyn-2-one
https://webbook.nist.gov/cgi/inchi?ID=C1119580&Units=SI
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15837982?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


SMILES: CCCCC#CC(=O)C[1][2]

InChI Key: VJKHTMGYHCBXHV-UHFFFAOYSA-N[1][3]

Synonyms: Butyl(acetyl)acetylene, Acetylbutylacetylene, Oct-3-yn-2-one[1][2][3][4]

A 2D representation of the chemical structure is provided in the diagram below.

Figure 1: 2D Structure of 3-Octyn-2-one

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 3-Octyn-2-one.

This data is crucial for experimental design, modeling, and safety assessments.

Property Value Unit Source

Molecular Weight 124.18 g/mol [1][2][3]

Normal Boiling Point

(Tboil)
445.31 K Joback Calculated[1]

Enthalpy of

Vaporization (ΔvapH°)
42.30 kJ/mol Joback Calculated[1]

LogP (Octanol/Water

Partition Coefficient)
1.769 Crippen Calculated[1]

Water Solubility

(log10WS)
-2.25 mol/L Crippen Calculated[1]

Ionization Energy (IE) 9.64 eV NIST[1]

Topological Polar

Surface Area
17.1 Å² [4]

Rotatable Bond Count 2 [4]

Spectroscopic Data
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Spectroscopic data is essential for the structural elucidation and identification of 3-Octyn-2-
one.

Mass Spectrometry: Mass spectrum data obtained through electron ionization is available for

3-Octyn-2-one.[3] The NIST Mass Spectrometry Data Center provides this information.[2]

Infrared (IR) Spectroscopy: Vapor phase IR spectra are available and can be found in the

SpectraBase.[2]

Nuclear Magnetic Resonance (NMR) Spectroscopy: While experimental NMR spectra were

not found in the initial search, predicted ¹H NMR and ¹³C NMR spectra are referenced.[4] 1D

NMR spectra information is also listed on PubChem, with data copyrighted by Wiley-VCH

GmbH.[2]

Synthesis and Reactivity
3-Octyn-2-one can be synthesized through various chemical pathways. One general approach

involves the reaction of a bromoalkane with a mixture of sodium amide and an appropriate

terminal alkyne.[5] This method allows for the construction of the carbon skeleton and the

introduction of the alkyne functionality.

Safety and Handling
For safe handling of 3-Octyn-2-one, it is crucial to consult the Safety Data Sheet (SDS).

General first-aid measures include moving the individual to fresh air if inhaled, washing the skin

with soap and plenty of water in case of skin contact, and rinsing eyes thoroughly with water for

at least 15 minutes in case of eye contact.[6] In case of fire, suitable extinguishing media

include water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[6] Personal

protective equipment, such as gloves and eye/face protection, should be worn when handling

this chemical.[6]

Experimental Protocols
Detailed experimental protocols for the synthesis or analysis of 3-Octyn-2-one are not

extensively detailed in the provided search results. However, one cited method for the

synthesis of a related compound, (R)-(+)-1-octyn-3-ol, involves the asymmetric reduction of 1-
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octyn-3-one.[7] The general steps for this type of reaction are outlined below as an illustrative

example of a potential synthetic workflow.

Start:
1-Octyn-3-one

Asymmetric Reduction
(e.g., with B-3-pinanyl-9-BBN)

Reaction Workup
(e.g., with propionaldehyde,

then NaOH/H₂O₂)

Extraction
(with ethyl ether)

Purification
(Distillation)

Final Product:
(R)-(+)-1-Octyn-3-ol

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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